Cas no 1955540-70-1 (4-aminooxane-4-carboxamide hydrochloride)

• Product Name: 4-aminooxane-4-carboxamide hydrochloride
• CAS No: 1955540-70-1
• MDL: MFCD30181165
• CID: 4631502
• PubChem ID: 122164188
• Update Time: 2025-10-29

4-aminooxane-4-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-aminooxane-4-carboxamide hydrochloride

• MDL： MFCD30181165

Additional information on 4-aminooxane-4-carboxamide hydrochloride

4-Aminooxane-4-Carboxamide Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1955540-70-1, commonly referred to as 4-aminooxane-4-carboxamide hydrochloride, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This article delves into the latest research findings, structural characteristics, and functional attributes of this compound, providing a comprehensive understanding of its significance in modern chemistry and pharmacology.

4-Aminooxane-4-carboxamide hydrochloride is a derivative of oxazolidinones, a class of heterocyclic compounds known for their versatility in organic synthesis. The molecule consists of a five-membered ring with an amine group and a carboxamide substituent, making it highly reactive and amenable to further functionalization. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of peptide-based drugs and antibiotics.

One of the most notable advancements involving 4-aminooxane-4-carboxamide hydrochloride is its application in the synthesis of β-lactam antibiotics. Researchers have demonstrated that this compound can serve as a key intermediate in the construction of complex molecular frameworks, enabling the creation of novel antibiotic agents with enhanced efficacy and reduced resistance profiles. This development aligns with the growing need for innovative solutions in combating antibiotic resistance, a pressing global health concern.

In addition to its role in drug discovery, 4-aminooxane-4-carboxamide hydrochloride has also been explored for its potential in materials science. Its ability to form stable amide bonds makes it a valuable component in the synthesis of polyamides and other high-performance polymers. Recent breakthroughs have shown that polymers derived from this compound exhibit exceptional mechanical properties and thermal stability, making them suitable for applications in aerospace, automotive industries, and advanced electronics.

The synthesis of 4-aminooxane-4-carboxamide hydrochloride involves a multi-step process that typically begins with the reaction of oxalic acid derivatives with primary amines. This process is highly controlled to ensure optimal yields and purity levels. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance reaction efficiency, further underscoring the compound's importance in modern chemical manufacturing.

From a pharmacological perspective, 4-aminooxane-4-carboxamide hydrochloride has shown promise as a precursor for peptide-based therapeutics. Its ability to facilitate peptide bond formation under mild conditions has made it an attractive option for researchers working on complex peptide assemblies. Recent studies have also explored its potential as a delivery vehicle for targeted drug delivery systems, leveraging its biocompatibility and controlled release properties.

In conclusion, 4-aminooxane-4-carboxamide hydrochloride (CAS No. 1955540-70-1) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its role as an intermediate in drug discovery, materials science, and peptide synthesis positions it as a critical component in advancing cutting-edge technologies. As research continues to uncover new functionalities and applications for this compound, its significance in the scientific landscape is expected to grow further.